Cas no 6707-01-3 ((chloromethoxy)benzene)

• Product Name: (chloromethoxy)benzene
• CAS No: 6707-01-3
• MF: C₇H₇ClO
• MW: 142.582881212234
• CID: 521669
• PubChem ID: 81201
• Update Time: 2025-06-08

(chloromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(chloromethoxy)-
• anisyl chloride; (chloromethoxy)benzene
• (chloromethoxy)benzene
• phenyl chloromethyl ether
• EN300-125688
• chloromethoxybenzene
• SCHEMBL302137
• XBYOCRCRHQJSIG-UHFFFAOYSA-N
• chloromethyl phenyl ether
• Benzene, (chloromethoxy)-
• DTXSID90986107
• 6707-01-3
• AKOS006383590

• Inchi： 1S/C7H7ClO/c8-6-9-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： XBYOCRCRHQJSIG-UHFFFAOYSA-N
• SMILES： ClCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 142.01861
• Monoisotopic Mass: 142.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (chloromethoxy)benzene

Introduction to (Chloromethoxy)benzene (CAS No. 6707-01-3)

(Chloromethoxy)benzene, also known by its CAS number 6707-01-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic ether features a benzene ring substituted with a chloromethoxy group, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural properties of this compound have garnered considerable attention from researchers exploring novel pharmaceutical applications.

The chemical structure of (Chloromethoxy)benzene consists of a phenyl ring linked to a methoxy group, which is further substituted with a chlorine atom. This configuration imparts distinct reactivity patterns, enabling its use in diverse synthetic pathways. In recent years, the compound has been increasingly studied for its potential in drug development, particularly in the synthesis of kinase inhibitors and other therapeutic agents.

One of the most compelling aspects of (Chloromethoxy)benzene is its role as a precursor in the preparation of more complex molecules. For instance, researchers have utilized this compound to develop novel analogs of antifungal agents, leveraging its ability to undergo nucleophilic substitution reactions. These reactions allow for the introduction of additional functional groups, thereby expanding the structural diversity of potential drug candidates.

Recent advancements in computational chemistry have further highlighted the importance of (Chloromethoxy)benzene in drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets in specific ways, providing insights into its potential pharmacological effects. Such studies are crucial for optimizing drug candidates and improving their efficacy and selectivity.

In addition to its pharmaceutical applications, (Chloromethoxy)benzene has found utility in materials science. Its aromatic nature and electron-withdrawing chloromethoxy group make it a valuable building block for organic semiconductors and liquid crystal materials. These applications are particularly relevant in the development of next-generation electronic devices, where precise control over molecular structure is essential.

The synthesis of (Chloromethoxy)benzene typically involves the reaction of anisole with formaldehyde and hydrochloric acid under specific conditions. This process, known as the Vilsmeier-Haack reaction, yields the desired product with high efficiency. However, alternative synthetic routes are also being explored to improve yield and reduce environmental impact.

From an industrial perspective, the demand for (Chloromethoxy)benzene is driven by its versatility in chemical synthesis. Manufacturers are continuously optimizing production processes to meet the growing needs of pharmaceutical and materials science industries. Innovations in catalytic systems and green chemistry principles are particularly noteworthy, as they contribute to more sustainable and cost-effective production methods.

The safety profile of (Chloromethoxy)benzene is another critical consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

In conclusion, (Chloromethoxy)benzene (CAS No. 6707-01-3) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique chemical properties make it a valuable intermediate in drug development, while its role in advanced materials underscores its broader scientific importance. As research continues to uncover new uses for this compound, its relevance is expected to grow further.